Cas no 119-91-5 (2,2'-Biquinoline)

• Product Name: 2,2'-Biquinoline
• CAS No: 119-91-5
• MF: C₁₈H₁₂N₂
• MW: 256.301283836365
• MDL: MFCD00006740
• CID: 35931
• Update Time: 2025-04-18

2,2'-Biquinoline Chemical and Physical Properties

Names and Identifiers

• 2,2'-Biquinoline
• 2,2
• 2,2-BIQUINOLINE
• 2,2'-BIQUINOLYL
• 2,2'-DIQUINOLYL
• ALPHA,ALPHA'-DIQUINOLYL
• CUPROIN
• CUPROINE
• TIMTEC-BB SBB008865
• 2,2'-Quinolyl
• α,α'-Biquinolyl
• 2,2-DIQUINOLEINE
• Cuproin~2,2-Diquinolyl
• CUPROIN R. G.
• 2-2-BiquinolineGr
• 2,2’-BIQUINOLINE GR (2,2' Diquinolyl)
• 2,3''-BIQUINOLINE GR
• A,A -DIQUINOLYL
• 2,2-DIQUINOLYL extrapure AR
• 2,2`-Biquinoline
• 2,2’-biquinoline
• 2.2-Biquinoline
• 2,2‘-Biquinoline
• 2,2′-Biquinoline
• 2-quinolin-2-ylquinoline

• MDL： MFCD00006740
• Inchi： 1S/C18H12N2/c1-3-7-15-13(5-1)9-11-17(19-15)18-12-10-14-6-2-4-8-16(14)20-18/h1-12H
• InChI Key： WPTCSQBWLUUYDV-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=CC=1C1C=CC2C=CC=CC=2N=1
• BRN： 187259

Computed Properties

• Exact Mass: 256.10000
• Monoisotopic Mass: 256.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder
• Density: 0.9734 (rough estimate)
• Melting Point: 192.0 to 197.0 deg-C
• Boiling Point: 389.54°C (rough estimate)
• Flash Point: 203.6 °C
• Refractive Index: 1.6300 (estimate)
• Solubility: 1.02mg/l
• Water Partition Coefficient: Sparingly soluble in water (0.001g/L).
• PSA: 25.78000
• LogP: 4.45000
• Solubility: Soluble in hot ethanol, soluble in ether, acetone, benzene and other organic solvents, insoluble in water.
• FEMA: 2381

2,2'-Biquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37/39
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

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